Spiro[1,2-dihydroindene-3,2'-morpholine]-4'-carboxamide

• IUPAC Name: spiro[1,2-dihydroindene-3,2'-morpholine]-4'-carboxamide
• InChI: InChI=1S/C13H16N2O2/c14-12(16)15-7-8-17-13(9-15)6-5-10-3-1-2-4-11(10)13/h1-4H,5-9H2,(H2,14,16)
• InChI Key: CFPFEAUFXKXEIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CN(CCO2)C(=O)N)C3=CC=CC=C31
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

Spiro compounds are a class of organic compounds that have at least two molecular rings with only one common atom. They are characterized by their versatility and structural similarity to important pharmacophore centers. They have attracted significant interest in medicinal chemistry due to their numerous biological activities.

Synthesis Analysis

The synthesis of spiro compounds has been an active research field of organic chemistry for well over a century. They are typically formed through a reaction of a diol with a cyclic ketone. The development of new stereoselective approaches to spirocyclic oxindoles with spiro-3- to 8-membered rings has been analyzed.

Molecular Structure Analysis

Spiro compounds are inherently highly 3-dimensional structures. The shared tetrahedral sp3-carbon atom positions the planes of the 2 rings orthogonally. This balance between conformational restriction and flexibility makes them free from absorption and permeability issues.

Chemical Reactions Analysis

Spiro compounds have been found to act as antioxidants (AO), substances that may prevent damage caused by reactive oxygen species (ROS) and reactive nitrogen species (RNS).

Physical And Chemical Properties Analysis

Spiro compounds are characterized by their good balance between conformational restriction and flexibility, which makes them free from absorption and permeability issues. They are also known for their versatility and structural similarity to important pharmacophore centers.

Scientific Research Applications

Drug Discovery

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Microwave-Assisted Organic Synthesis

Microwave-assisted organic synthesis has emerged as a powerful tool for assembling complex molecular architectures. .

Synthesis of Novel Spiro Heterocyclic Compounds

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Marketed Drugs

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Auxiliary Compounds in Stereoselective Syntheses

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Electronic Displays and Optical Data Storage Devices

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Future Directions

The development of drugs with potential antioxidant activities is of great importance since numerous investigations have shown that oxidative stress is involved in the development and progression of numerous diseases. Therefore, spiro compounds, due to their antioxidant properties, could play a significant role in future drug development.